Cas no 2229322-54-5 (1-(2-cyanophenyl)-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-(2-cyanophenyl)-4-oxocyclohexane-1-carboxylic acid
• CAS No: 2229322-54-5
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 5960287
• PubChem ID: 165615280
• Update Time: 2025-06-09

1-(2-cyanophenyl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyanophenyl)-4-oxocyclohexane-1-carboxylic acid
• EN300-1813987
• 2229322-54-5

• Inchi： 1S/C14H13NO3/c15-9-10-3-1-2-4-12(10)14(13(17)18)7-5-11(16)6-8-14/h1-4H,5-8H2,(H,17,18)
• InChI Key： QUXDJSVJLIORPU-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=CC=2C#N)CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 243.08954328g/mol
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-(2-cyanophenyl)-4-oxocyclohexane-1-carboxylic acid

Introduction to 1-(2-cyanophenyl)-4-oxocyclohexane-1-carboxylic acid (CAS No: 2229322-54-5)

1-(2-cyanophenyl)-4-oxocyclohexane-1-carboxylic acid, identified by the chemical identifier CAS No: 2229322-54-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclohexane core functionalized with a cyanophenyl group and an oxo group, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular design. The presence of both electron-withdrawing and electron-donating substituents in its structure suggests a rich chemical reactivity, making it a valuable candidate for further exploration in synthetic chemistry and biological evaluation.

The 1-(2-cyanophenyl)-4-oxocyclohexane-1-carboxylic acid structure combines elements that are frequently explored in the development of bioactive molecules. The cyanophenyl moiety, characterized by its cyano group attached to a phenyl ring, is known for its ability to influence electronic properties and interact with biological targets through hydrogen bonding or dipole-dipole interactions. Meanwhile, the oxo group introduces a polar functional handle that can enhance solubility and binding affinity in biological systems. Together, these features make the compound a promising scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in cyclohexane derivatives as pharmacophores due to their favorable pharmacokinetic properties and structural versatility. The cyclohexane ring in 1-(2-cyanophenyl)-4-oxocyclohexane-1-carboxylic acid provides a rigid yet flexible backbone that can accommodate various substituents while maintaining biological activity. This structural motif has been successfully employed in the development of drugs targeting a wide range of diseases, including neurological disorders, inflammation, and metabolic conditions.

The 1-(2-cyanophenyl) substituent is particularly noteworthy for its potential role in modulating molecular interactions. The cyano group is a strong electron-withdrawing element that can affect the electronic distribution across the molecule, influencing both its reactivity and its binding characteristics. Additionally, the phenyl ring offers opportunities for π-stacking interactions with biological targets, which are crucial for drug-receptor binding affinity. These properties have been exploited in the design of small-molecule inhibitors and agonists targeting enzymes and receptors involved in disease pathways.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of molecules like 1-(2-cyanophenyl)-4-oxocyclohexane-1-carboxylic acid. By leveraging machine learning algorithms and molecular docking studies, researchers can rapidly screen virtual libraries of compounds to identify those with high potential for interaction with specific biological targets. This approach has accelerated the drug discovery process significantly, allowing for the identification of novel lead compounds that can be further optimized through medicinal chemistry interventions.

The 4-oxocyclohexane core of 1-(2-cyanophenyl)-4-oxocyclohexane-1-carboxylic acid is another key feature that contributes to its pharmaceutical relevance. The oxo group introduces polarity and functionality into the molecule, enhancing its ability to interact with polar biological moieties such as amino acids or nucleic acids. This structural element has been shown to improve solubility and bioavailability, critical factors for successful drug candidates. Furthermore, the cyclohexane ring provides steric constraints that can fine-tune binding interactions, ensuring specificity toward desired targets while minimizing off-target effects.

Current research in medicinal chemistry increasingly focuses on developing molecules with multiple functional groups that can simultaneously engage different parts of a biological target or modulate multiple pathways. The 1-(2-cyanophenyl)-4-oxocyclohexane-1-carboxylic acid structure exemplifies this trend by incorporating both electron-withdrawing (cyano) and polar (oxo) functionalities into a rigid cyclohexane framework. Such multifunctional scaffolds offer advantages over simpler molecules by providing more extensive interaction surfaces with biological targets, leading to enhanced potency and selectivity.

In vitro studies have begun to explore the potential applications of 1-(2-cyanophenyl)-4-oxocyclohexane-1-carboxylic acid as a starting point for drug development. Initial assays have shown promising results in modulating enzyme activity and receptor binding, suggesting its utility in addressing various therapeutic areas. For instance, modifications to the cyanophenyl group could alter electronic properties to fine-tune interactions with specific enzymes or receptors involved in metabolic disorders or inflammation. Similarly, variations around the cyclohexane core could enhance solubility or metabolic stability, improving overall drug-like properties.

The synthesis of 1-(2-cyanophenyl)-4-oxocyclohexane-1-carboxylic acid presents an interesting challenge due to its complex structural features. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules efficiently. Key synthetic strategies may involve multi-step organic transformations starting from readily available precursors such as phenols or cyclohexanones. Techniques like cross-coupling reactions could be employed to introduce the cyanophenyl moiety, while oxidation reactions might be used to install the oxo group at the appropriate position on the cyclohexane ring.

Future directions in research on 1-(2-cyanophenyl)-4-oxocyclohexane-1-carboxylic acid may include exploring its derivatives as lead compounds for drug development programs. By systematically modifying different parts of the molecule—such as replacing or extending substituents—the full potential of this scaffold can be uncovered. Additionally, computational studies could help identify optimal analogs by predicting changes in activity based on structural modifications before experimental synthesis is undertaken.

The integration of experimental data with computational modeling will be crucial for advancing understanding of how structural features influence biological activity in molecules like 1-(2-cyanophenyl)-4-oxocyclohexane-1-carboxylic acid. This interdisciplinary approach allows researchers to gain insights into mechanisms of action at an atomic level while also guiding synthetic efforts toward higher efficacy and selectivity.